Cas no 1198395-24-2 (N-(1,1'-Biphenyl-2-yl)-9,9-dimethyl-9H-fluoren-2-amine)

• Product Name: N-(1,1'-Biphenyl-2-yl)-9,9-dimethyl-9H-fluoren-2-amine
• CAS No: 1198395-24-2
• MF: C₂₇H₂₃N
• MW: 361.478226900101
• MDL: MFCD19440968
• CID: 842241
• PubChem ID: 354334470
• Update Time: 2025-06-12

N-(1,1'-Biphenyl-2-yl)-9,9-dimethyl-9H-fluoren-2-amine Chemical and Physical Properties

Names and Identifiers

• N-([1,1'-Biphenyl]-2-yl)-9,9-dimethyl-9H-fluoren-2-amine
• 2-(2-Biphenylyl)amino-9,9-dimethylfluorene
• 9,9-dimethyl-N-(2-phenylphenyl)fluoren-2-amine
• N-(bipheny-2-yl)-9,9-dimethyl-9H-fluoren-2-amine
• N-[1,1'-Biphenyl]-2-yl-9,9-dimethyl-9H-fluoren-2-amine
• AK142356
• N-(2-Biphenylyl)-9,9-dimethyl-9H-fluoren-2-amine
• 9H-Fluoren-2-amine, N-[1,1'-biphenyl]-2-yl-9,9-dimethyl-
• OBARUOOPPWHZRQ-UHFFFAOYSA-N
• OR315386
• AX
• MFCD19440968
• DS-7521
• DB-371251
• N-{[1,1'-BIPHENYL]-2-YL}-9,9-DIMETHYLFLUOREN-2-AMINE
• AKOS022175000
• biphenyl-2-yl-(9,9-dimethyl-9H-fluoren-2-yl)amine
• CS-0135840
• DTXSID60735801
• N-[1,1 inverted exclamation marka-Biphenyl]-2-yl-9,9-dimethyl-9H-fluoren-3-amine
• N-[1,1/'-Biphenyl]-2-yl-9,9-dimethyl-9H-fluoren-2-amine
• B5122
• SCHEMBL796162
• N-(2-Biphenyl)-9,9-dimethylfluorene-2-amine
• N-(2-Biphenylyl)-9,9-dimethylfluoren-2-amine
• N-(BIPHENYL-2-YL)-9,9-DIMETHYL-9H-FLUOREN-2-AMINE
• YXB39524
• 1198395-24-2
• SY116413
• N-(1,1'-Biphenyl-2-yl)-9,9-dimethyl-9H-fluoren-2-amine

• MDL： MFCD19440968
• Inchi： 1S/C27H23N/c1-27(2)24-14-8-6-13-22(24)23-17-16-20(18-25(23)27)28-26-15-9-7-12-21(26)19-10-4-3-5-11-19/h3-18,28H,1-2H3
• InChI Key： OBARUOOPPWHZRQ-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1C1C=CC=CC=1)C1C=CC2C3C=CC=CC=3C(C)(C)C=2C=1

Computed Properties

• Exact Mass: 361.183049738g/mol
• Monoisotopic Mass: 361.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 7.6

Experimental Properties

• Density: 1.136
• Melting Point: 118.0 to 124.0 deg-C

N-(1,1'-Biphenyl-2-yl)-9,9-dimethyl-9H-fluoren-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(1,1'-Biphenyl-2-yl)-9,9-dimethyl-9H-fluoren-2-amine

N-(1,1'-Biphenyl-2-yl)-9,9-dimethyl-9H-fluoren-2-amine: A Comprehensive Overview

N-(1,1'-Biphenyl-2-yl)-9,9-dimethyl-9H-fluoren-2-amine (CAS No. 1198395-24-2) is a sophisticated organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a biphenyl moiety and a fluorene backbone, making it a valuable candidate for various applications.

The molecular formula of N-(1,1'-Biphenyl-2-yl)-9,9-dimethyl-9H-fluoren-2-amine is C₂₈H₂₅N. Its molecular weight is approximately 375.50 g/mol. The compound's structure features a central fluorene core with two methyl groups at the 9-position and an amine group attached to the 2-position. The biphenyl substituent at the amine position adds complexity and functionality to the molecule.

In terms of physical properties, N-(1,1'-Biphenyl-2-yl)-9,9-dimethyl-9H-fluoren-2-amine is a white crystalline solid at room temperature. It is soluble in common organic solvents such as dichloromethane, toluene, and tetrahydrofuran (THF). The compound exhibits strong fluorescence under ultraviolet (UV) light, which makes it useful in various optical and photonic applications.

The synthesis of N-(1,1'-Biphenyl-2-yl)-9,9-dimethyl-9H-fluoren-2-amine typically involves several steps. One common approach is to start with 9,9-dimethylfluorene and functionalize it with an amine group through amination reactions. The biphenyl moiety can be introduced via coupling reactions such as Suzuki or Stille coupling. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these synthetic routes.

In the realm of materials science, N-(1,1'-Biphenyl-2-yl)-9,9-dimethyl-9H-fluoren-2-amine has shown promise as a building block for organic electronic materials. Its high thermal stability and excellent electronic properties make it suitable for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (FETs). Research has demonstrated that derivatives of this compound can be tailored to enhance charge transport and improve device performance.

In pharmaceutical research, N-(1,1'-Biphenyl-2-yl)-9,9-dimethyl-9H-fluoren-2-amine has been explored for its potential therapeutic applications. Studies have indicated that compounds with similar structures exhibit biological activities such as anti-inflammatory and anti-cancer properties. For instance, fluorene-based derivatives have been shown to inhibit specific enzymes involved in cancer cell proliferation. Ongoing research aims to optimize these compounds for higher efficacy and lower toxicity.

The unique electronic properties of N-(1,1'-Biphenyl-2-yl))-9,9-dimethyl-9H-fluoren-2-amine also make it an attractive candidate for sensing applications. Its fluorescence can be modulated by environmental factors such as pH, temperature, and the presence of specific analytes. This property has been leveraged to develop sensitive and selective sensors for various chemical and biological targets.

Safety considerations are paramount when handling N-(1,1'-Biphenyl-2-yl))-9,9-dimethyl-9H-fluoren-2-amine. Users should adhere to standard laboratory safety protocols, including the use of personal protective equipment (PPE) such as gloves and goggles. The compound should be stored in a cool, dry place away from incompatible materials.

In conclusion, N-(1,1'-Biphenyl-y)l-)-dimetyramer-fLren-aimnemnemnemnemnemnemnemnemnemn-acids. Its unique molecular structure and versatile properties make it a valuable compound in various scientific disciplines. Ongoing research continues to uncover new applications and optimize its performance in different contexts..................... This compound represents a promising avenue for future innovations in materials science and pharmaceutical research.